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Compound of Interest

Compound Name: Allyl phenyl sulfide

Cat. No.: B1266259 Get Quote

Allyl Phenyl Sulfide: A Physicochemical
Overview
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the key physicochemical properties of allyl
phenyl sulfide, a compound of interest in various research and development applications.

Core Molecular Information
Allyl phenyl sulfide is an organic sulfur compound with a distinct molecular structure. Its

fundamental properties, including molecular weight and formula, are crucial for experimental

design, quantitative analysis, and computational modeling.

Table 1: Molecular Properties of Allyl Phenyl Sulfide
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Property Value

Molecular Formula C₉H₁₀S[1][2][3][4]

Molecular Weight 150.24 g/mol [1][2]

Alternate Names
(Allylthio)benzene, (2-Propen-1-

ylthio)benzene[2]

CAS Number 5296-64-0[2][3]

The molecular formula, C₉H₁₀S, indicates that each molecule of allyl phenyl sulfide is

composed of nine carbon atoms, ten hydrogen atoms, and one sulfur atom.[1][2][3][4] The

molecular weight is approximately 150.241 g/mol .[3][4][5]

Experimental Considerations
Due to the scope of this document, detailed experimental protocols are not provided. However,

the determination of molecular weight and formula for a compound like allyl phenyl sulfide is

typically achieved through a combination of mass spectrometry and elemental analysis.

Mass Spectrometry: This technique provides a precise mass-to-charge ratio, which directly

corresponds to the molecular weight of the compound.

Elemental Analysis: This method determines the percentage composition of each element

(carbon, hydrogen, sulfur) in the compound, which is then used to derive the empirical and

molecular formulas.

Logical Relationship of Molecular Properties
The relationship between the elemental composition, molecular formula, and molecular weight

is a cornerstone of chemical characterization.

Elemental Composition
(%C, %H, %S) Empirical Formula

Calculation Molecular Formula
(C₉H₁₀S)

Comparison with
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Caption: Workflow for determining molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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